Cas no 81454-71-9 (2-Pentenoic acid, 4-hydroxy-5-phenyl-, methyl ester, (E)-)

• Product name: 2-Pentenoic acid, 4-hydroxy-5-phenyl-, methyl ester, (E)-
• CAS No: 81454-71-9
• MF: C₁₂H₁₄O₃
• MW: 206.23776
• CID: 703908
• PubChem ID: 71420976

2-Pentenoic acid, 4-hydroxy-5-phenyl-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 4-hydroxy-5-phenyl-, methyl ester, (E)-
• methyl 4-hydroxy-5-phenylpent-2-enoate
• DTXSID50840150
• 81454-71-9

• Inchi： InChI=1S/C12H14O3/c1-15-12(14)8-7-11(13)9-10-5-3-2-4-6-10/h2-8,11,13H,9H2,1H3
• InChI Key： SJLDRVXMDMJEGM-UHFFFAOYSA-N
• SMILES： COC(=O)C=CC(CC1=CC=CC=C1)O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų